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Compound of Interest

Compound Name: C3bot(154-182)

Cat. No.: B599162

For Researchers, Scientists, and Drug Development Professionals

Introduction

C3bot(154-182) is a 29-amino acid peptide fragment derived from the C-terminal region of
Clostridium botulinum C3 exoenzyme.[1] Unlike the full-length C3 protein, which inactivates
Rho GTPases (RhoA, B, and C) through ADP-ribosylation, C3bot(154-182) is transferase-
deficient.[2] Despite lacking enzymatic activity, this peptide has demonstrated significant
neurotrophic effects, selectively promoting axonal and dendritic growth, branching, and
synaptic connectivity in hippocampal neurons.[1][2][3] Its mechanism of action is attributed to a
non-enzymatic downregulation of active RhoA.[4][5]

A key advantage of C3bot(154-182) is its neuronal specificity; it does not induce inflammatory
responses or scar formation in glial cells, unlike the full-length C3 exoenzyme.[2] These
properties make C3bot(154-182) a promising tool for neuroscience research and a potential
therapeutic agent for promoting neuroregeneration after central nervous system (CNS) injury.

[2113][41[5]

Applications in Hippocampal Neuron Cultures

e Promotion of Neurite Outgrowth: Induces both axonal and dendritic growth and branching.[1]

o Enhancement of Synaptic Connectivity: Increases the number of synaptic terminals and
upregulates synaptic proteins.[1]
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 Increased Glutamate Uptake: Functionally enhances glutamate transport in neurons.[1][6]

o Studies of RhoA Signaling: Serves as a tool to investigate the role of RhoA in neuronal
morphology and function.[4][7][8]

e Neuroregeneration Models: Can be used in in vitro models of neuronal injury to assess
regenerative potential.[3][4]

Data Presentation

Table 1: Effects of C3bot(154-182) on Hippocampal Neurons

Parameter Treatment Observation Reference

) Promotes axonal and
_ Submicromolar N
Neurite Outgrowth ) dendritic growth and [1]
concentrations _
branching.

Significantly promoted
axonal length and

10 nM and 30 nM ] [4]
branching, as well as

dendrite length.

Increased number of

synaptophysin-
) o Submicromolar expressing terminals
Synaptic Connectivity ) ] [1]
concentrations and upregulation of

various synaptic

proteins.

. Functionally increased
Glutamate Uptake Not specified [1]
glutamate uptake.

Strong reduction of
active RhoA levels

RhoA Activity 10 nM and 30 nM with no change in total  [4]
RhoA protein

expression.
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Signaling Pathway

The primary mechanism of C3bot(154-182) involves the non-enzymatic inhibition of RhoA
activity. Active RhoA is known to inhibit neurite outgrowth. By reducing the levels of active
RhoA, C3bot(154-182) promotes downstream signaling pathways that favor cytoskeletal
dynamics essential for axonal and dendritic growth and branching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hippocampal Neuron Cultures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599162#how-to-use-c3bot-154-182-in-hippocampal-
neuron-cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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